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Compound of Interest

Compound Name: Terbumeton

Cat. No.: B1683086

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental risk profile of terbumeton with
other widely used triazine herbicides, namely atrazine, simazine, and terbuthylazine. The
information is compiled from various scientific sources to support environmental risk
assessments and research endeavors. All quantitative data is presented in standardized tables
for direct comparison, and detailed methodologies for key ecotoxicological studies are
provided.

Overview of Triazine Herbicides

Triazine herbicides are a class of nitrogen-containing heterocyclic compounds extensively used
for broadleaf weed control in agriculture. Their primary mode of action is the inhibition of
photosynthesis at Photosystem Il (PSll) in plants. Due to their widespread use and persistence,
understanding their environmental fate and potential impact on non-target organisms is crucial
for environmental risk assessment.

Comparative Environmental Fate

The environmental behavior of a pesticide is determined by its physicochemical properties,
which influence its persistence in soil and water, and its potential for leaching into groundwater
or accumulating in organisms.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1683086?utm_src=pdf-interest
https://www.benchchem.com/product/b1683086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The following table summarizes key physicochemical properties of terbumeton and other
selected triazine herbicides.

Property Terbumeton Atrazine Simazine Terbuthylazine

Water Solubility

(mg/L at 20- 130 33 5-6.2 8.5
25°C)
Soil Organic
Carbon-Water
o Data not
Partitioning ) 100 - 440 135 151 -514
o available
Coefficient (Koc;
mL/g)
Soil Half-life Data not
) 60 - 100 28 -149 22 -149
(DT50; days) available
Data not
Log Kow ] 2.59 2.18 3.21
available
Bioconcentration
Data not
Factor (BCF; ) 7.7-15 <10 19-34
available

fish)

Note: Data for Terbumeton's Koc, Soil DT50, Log Kow, and BCF were not readily available in
the searched literature. Researchers should exercise caution and may need to perform specific
studies to determine these values.

Environmental Persistence and Mobility

» Atrazine exhibits moderate persistence in soil with a half-life that can extend to 100 days[1].
Its relatively low Koc value suggests a potential for leaching into groundwater[2][3].

o Simazine shows a wide range of persistence in soil, with a half-life from 28 to 149 days[4]. Its
Koc value indicates a slight to high mobility depending on soil typel[5].

o Terbuthylazine has a soil half-life ranging from 22 to 149 days and a higher Koc range
compared to atrazine and simazine, suggesting it is moderately to less mobile in soil[6].
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Comparative Ecotoxicity

Ecotoxicity data provides insight into the potential adverse effects of these herbicides on non-
target organisms. The following tables summarize acute toxicity data for key aquatic

organisms.
. . Terbumeton Atrazine Simazine Terbuthylaz
Organism Endpoint .
(mglL) (mglL) (mglL) ine (mgl/L)
Fish
Data not 2.2-4.6[9]
(Oncorhynch 96-hr LC50 ) 9.9 - 13[7]8] >100[4]
) available [10]
us mykiss)
Aquatic
Invertebrate Data not 1.0 - >50[4] 21.2 -
_ 48-hr EC50 _ 7 -40[11]
(Daphnia available [12] 69.3[13][14]
magna)
Algae
(Scenedesmu Data not Data not
72-hr EC50 _ 0.059 - 0.147 _ 0.016[15]
s available available

subspicatus)

Note: Specific ecotoxicity data for Terbumeton was not found in the conducted search.
Standardized testing is required to determine its toxicological profile.

Experimental Protocols

The ecotoxicity data presented are typically generated following standardized guidelines to
ensure reproducibility and comparability. The most common protocols are those established by
the Organisation for Economic Co-operation and Development (OECD).

OECD Guideline 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour period.
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e Test Organism: Rainbow trout (Oncorhynchus mykiss) is a commonly used species.

e Procedure: Fish are exposed to a range of concentrations of the test substance in a flow-
through or semi-static system. Mortalities and any sublethal effects are recorded at 24, 48,
72, and 96 hours.

e Endpoint: The primary endpoint is the 96-hour LC50.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

This test assesses the acute toxicity to aquatic invertebrates by determining the concentration
that immobilizes 50% of the daphnids (EC50) within 48 hours.

o Test Organism:Daphnia magna is the standard test species.

e Procedure: Young daphnids are exposed to a series of concentrations of the test substance.
The number of immobilized daphnids is observed at 24 and 48 hours.

e Endpoint: The main endpoint is the 48-hour EC50.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test

This test evaluates the effect of a substance on the growth of freshwater algae.
o Test Organism:Scenedesmus subspicatus or other green algae species are commonly used.

e Procedure: Exponentially growing algal cultures are exposed to various concentrations of the
test substance over a 72-hour period. Algal growth is measured by cell counts or other
biomass indicators.

o Endpoint: The 72-hour EC50, the concentration causing a 50% reduction in growth rate, is
determined.

Visualizing Workflows and Pathways
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Environmental Risk Assessment Workflow

The following diagram illustrates a generalized workflow for conducting an environmental risk
assessment for a triazine herbicide.

Problem Formulation

Identify Hazard:
Triazine Herbicide

Characterize Exposure Pathways:

Runoff, Leaching, Drift

Identify Receptors of Concern:
Aquatic & Terrestrial Organisms

Analysis Phase
Exposure Assessment: Effects Assessment:
Measure or Model Determine Ecotoxicity Endpoints
Environmental Concentrations (PEC) (LC50, EC50, NOEC)

Risk Characterization

v Y

Calculate Risk Quotient (RQ):
RQ = PEC/ PNEC

Compare RQ to Levels of Concern

Implement Mitigation Measures:
Buffer zones, Application restrictions
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Caption: Generalized workflow for environmental risk assessment of a triazine herbicide.

Triazine Inhibition of Photosystem i

This diagram illustrates the mechanism of action of triazine herbicides at the Photosystem Il
(PSII) complex in plant chloroplasts.
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Caption: Mechanism of Photosystem Il inhibition by triazine herbicides.

Experimental Workflow for OECD 202 (Daphnia sp.
Acute Immobilisation Test)

The diagram below outlines the key steps in performing an acute toxicity test with Daphnia

magna according to OECD Guideline 202.
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Click to download full resolution via product page

Caption: Workflow for the OECD 202 Daphnia sp. acute immobilisation test.

Conclusion

This comparative guide highlights the environmental risk profiles of terbumeton and other
major triazine herbicides. While data is available for atrazine, simazine, and terbuthylazine,
there is a notable lack of publicly accessible information on the environmental fate and
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ecotoxicity of terbumeton. To conduct a thorough environmental risk assessment of
terbumeton, further experimental studies following standardized protocols are essential to
determine its key environmental parameters. Researchers are encouraged to use the provided
methodologies and comparative data as a baseline for future investigations into the
environmental impact of this and other triazine herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1683086#environmental-risk-assessment-of-
terbumeton-compared-to-other-triazines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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